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Compound of Interest

Compound Name: Calcium lactate monohydrate

Cat. No.: B1234476

Essential Safety and Handling Guide for Calcium
Lactate Monohydrate

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Calcium lactate monohydrate. It outlines the
necessary personal protective equipment (PPE), operational procedures, and disposal plans to
ensure a safe laboratory environment.

Properties of Calcium Lactate Monohydrate

Understanding the physical and chemical properties of a substance is the first step in safe
handling.
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Property Value

Appearance White powder

Odor Odorless or slightly characteristic odor[1]
pH (1 - 20 solution) 6.0 - 8.0[1]

Solubility in Water 9.7g / 100ml at 25°C (as Pentahydrate)[1]
Decomposition Temperature 120°C (248°F)[2]

Flammability Non-flammable[1][3]

Stable under normal conditions of handling and

Stability
storage[1][4]

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is vital to minimize exposure and ensure safety when
working with Calcium lactate monohydrate.

Engineering Controls

Prior to handling, ensure the following engineering controls are in place:

« Ventilation: Work in a well-ventilated area.[3] A local exhaust or process enclosure ventilation
system is recommended to control dust.[1]

o Eyewash Stations and Safety Showers: Ensure easy access to eyewash stations and safety
showers as a precautionary measure.[5]

Required Personal Protective Equipment (PPE)

The following PPE should be worn at all times when handling Calcium lactate monohydrate
to create a barrier between you and the chemical.[6]
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PPE Type

Specification

Rationale

Hand Protection

Impervious gloves (e.g., Nitrile
rubber).[4][7][8]

To prevent skin contact.[1]
Prolonged contact may cause
skin irritation.[1][4]

Eye/Face Protection

Approved safety goggles with
side protection or a face
shield.[1][4][5][71[9]

To protect eyes from dust
particles which may cause
irritation.[1][4]

Skin and Body Protection

Lab coat, overalls, or other
appropriate protective clothing
to prevent skin contact.[1][4][5]
[10] Safety shoes are also

recommended.[4][10]

To avoid any possibility of skin

contact.[1]

Respiratory Protection

In case of inadequate
ventilation or dust formation,
wear a dust mask or a
particulate respirator (e.g., P1
or P2 filter).[1][7][11]

To prevent inhalation of dust
which may cause respiratory

tract irritation.[4]

Handling Procedures

e Avoid Dust Generation: Handle the powder carefully to minimize dust generation and

accumulation.[4] Use dry clean-up procedures for any settled dust.[3]

o Personal Hygiene: Do not eat, drink, or smoke when using this product.[1][3] Always wash

hands thoroughly with soap and water after handling.[1][3]

o Storage: Store in a tightly closed original container in a cool, dry, and well-ventilated area.[1]

[3] Protect from light, including direct sunlight.[1] Store away from incompatible materials

such as strong oxidizing agents.[3][4][11]

Emergency and Disposal Plan
Accidental Release Measures (Spills)

In the event of a spill, follow these procedures:
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e Minor Spills:

o Clean up spills immediately.[3]

[¢]

Wear appropriate PPE, including impervious gloves and safety glasses.[3]

[¢]

Use dry clean-up methods such as sweeping or vacuuming to avoid generating dust.[3]

[e]

Place the spilled material into a clean, dry, sealable, and labeled container for disposal.[3]

o

Wash the area with water and prevent runoff into drains.[3]
e Major Spills:
o Clear the area of all personnel and move upwind.[3]

o Alert the appropriate emergency personnel (e.g., Fire Brigade) and inform them of the
location and nature of the hazard.[3]

o Control personal contact by using the recommended protective equipment and a dust
respirator.[3]

o Prevent the spillage from entering drains, sewers, or water courses.[3]

o Recover the product wherever possible, then sweep or shovel up the remaining material.
[3] If necessary, wet the material with water to prevent dusting.[3]

o Place residues in labeled containers for disposal.[3]

First Aid Measures

¢ Inhalation: Move the exposed person to fresh air at once.[1] If breathing is difficult, give
oxygen. Get medical attention if any discomfort continues.[1][2]

o Skin Contact: Wash the skin immediately with soap and water.[1] Get medical attention if
irritation persists after washing.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present.[1][4] Get medical attention if discomfort continues.[1]
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 Ingestion: Immediately rinse mouth and drink plenty of water.[1] Get medical attention.[1]

Disposal

» Waste Material: Dispose of waste and residues in accordance with local authority
requirements.[1] Incineration in a suitable combustion chamber is a potential disposal
method.[1] Offer surplus and non-recyclable solutions to a licensed disposal company.[12]

o Contaminated Packaging: Dispose of as unused product.[12] Handle uncleaned containers
like the product itself.

Visual Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of Calcium lactate
monohydrate from receipt to disposal.
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Preparation Phase
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Caption: Workflow for safe handling of Calcium lactate monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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